7-beta-Galactopyranosyloxycoumarin-4-acetic acid
7-beta-Galactopyranosyloxycoumarin-4-acetic acid
Brand Name:
Vulcanchem
CAS No.:
127615-74-1
VCID:
VC21197087
InChI:
InChI=1S/C17H18O10/c18-6-11-14(22)15(23)16(24)17(27-11)25-8-1-2-9-7(3-12(19)20)4-13(21)26-10(9)5-8/h1-2,4-5,11,14-18,22-24H,3,6H2,(H,19,20)/t11-,14+,15+,16-,17-/m1/s1
SMILES:
C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2CC(=O)O
Molecular Formula:
C17H18O10
Molecular Weight:
382.3 g/mol
7-beta-Galactopyranosyloxycoumarin-4-acetic acid
CAS No.: 127615-74-1
Cat. No.: VC21197087
Molecular Formula: C17H18O10
Molecular Weight: 382.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 127615-74-1 |
|---|---|
| Molecular Formula | C17H18O10 |
| Molecular Weight | 382.3 g/mol |
| IUPAC Name | 2-[2-oxo-7-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-yl]acetic acid |
| Standard InChI | InChI=1S/C17H18O10/c18-6-11-14(22)15(23)16(24)17(27-11)25-8-1-2-9-7(3-12(19)20)4-13(21)26-10(9)5-8/h1-2,4-5,11,14-18,22-24H,3,6H2,(H,19,20)/t11-,14+,15+,16-,17-/m1/s1 |
| Standard InChI Key | QFIOCPUZLBGHSQ-RDZAWVCESA-N |
| Isomeric SMILES | C1=CC2=C(C=C1O[C@H]3[C@@H]([C@H]([C@H]([C@H](O3)CO)O)O)O)OC(=O)C=C2CC(=O)O |
| SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2CC(=O)O |
| Canonical SMILES | C1=CC2=C(C=C1OC3C(C(C(C(O3)CO)O)O)O)OC(=O)C=C2CC(=O)O |
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